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Compound of Interest

Compound Name: 3,4-Dihydro-2H-pyran

Cat. No.: B033191 Get Quote

This guide provides essential safety information and troubleshooting for researchers, scientists,

and drug development professionals working with 3,4-Dihydro-2H-pyran (DHP).

Frequently Asked Questions (FAQs) and
Troubleshooting Guides
Q1: What are the primary hazards associated with 3,4-Dihydro-2H-pyran?

A1: 3,4-Dihydro-2H-pyran is a highly flammable liquid and vapor.[1][2][3] It can cause skin and

serious eye irritation.[1][2][3][4] Inhalation may lead to respiratory tract irritation, and ingestion

can cause gastrointestinal issues.[1] There is also a risk of it forming explosive peroxides.[1]

Q2: I feel dizzy and have a headache while working with DHP. What should I do?

A2: Immediately move to an area with fresh air.[1] These symptoms may indicate vapor

inhalation. If you do not feel well, seek medical attention.[4] Ensure you are working in a well-

ventilated area, preferably a chemical fume hood.[1][3] Review your experimental setup to

ensure proper containment of vapors.

Q3: I've splashed a small amount of DHP on my gloves. Are they still safe to use?

A3: No. Immediately remove the contaminated gloves and wash your hands thoroughly with

soap and water.[1][4] Visually inspect your skin for any signs of irritation. Always use chemically
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resistant gloves tested according to standards like EN 374.[4] Discard single-use gloves after

contamination. For reusable gloves, clean them before removal and allow them to air out.[4]

Q4: I notice a white crystalline substance forming around the cap of my DHP container. What is

this and what should I do?

A4: This could be the formation of explosive peroxides. DHP can form peroxides upon

exposure to air, which can be dangerous.[1] Do not attempt to open the container if significant

crystal formation is observed, as this can cause friction and lead to an explosion. The container

should be handled with extreme caution. Contact your institution's environmental health and

safety (EHS) office for guidance on safe disposal.

Q5: Can I store 3,4-Dihydro-2H-pyran in a standard refrigerator?

A5: No. DHP should be stored in a cool, dry, and well-ventilated area designated for flammable

liquids, away from heat, sparks, and open flames.[1][2] Standard refrigerators have ignition

sources (e.g., light bulbs, thermostats) that can ignite flammable vapors. Use only explosion-

proof refrigerators designed for storing flammable materials. The container should be kept

tightly closed.[2][4]

Q6: What is the appropriate first aid response for eye contact with DHP?

A6: Immediately flush the eyes with plenty of clean, fresh water for at least 15 minutes, holding

the eyelids apart.[1][4] If contact lenses are present, remove them if it is easy to do so.[4] Seek

immediate medical attention.[1] Facilities should be equipped with an eyewash station.[1]

Q7: What type of fire extinguisher should be used for a fire involving DHP?

A7: For small fires, use a dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant

foam extinguisher.[1][5] For larger fires, use a water spray, fog, or alcohol-resistant foam.[1] Do

not use a direct stream of water as it may spread the fire.[1][2]
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Property Value

Flash Point -17.78 °C (0 °F)[1]

Autoignition Temperature 240 °C (464 °F)[1]

Molecular Weight 84.12 g/mol [2]

Density 0.922 g/mL at 25 °C

Boiling Point 86 °C

Melting Point -70 °C

Vapor Density 2.9 (vs air)

Explosive Limits Lower: 1.1% Upper: 13.8%[2]

Experimental Protocols
Protocol 1: Safe Transfer of 3,4-Dihydro-2H-pyran

Objective: To safely transfer DHP from a storage container to a reaction vessel, minimizing the

risk of ignition and exposure.

Materials:

3,4-Dihydro-2H-pyran

Chemically resistant gloves (e.g., nitrile, neoprene)

Safety goggles or face shield

Flame-resistant lab coat

Grounded and bonded containers and receiving equipment

Non-sparking tools

Chemical fume hood

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/54186.pdf
https://pim-resources.coleparmer.com/sds/54186.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-3-4dihydro2hpyran-CASNO-110-87-03341-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-3-4dihydro2hpyran-CASNO-110-87-03341-EN.aspx
https://www.benchchem.com/product/b033191?utm_src=pdf-body
https://www.benchchem.com/product/b033191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Ensure the chemical fume hood is functioning correctly.

Don appropriate Personal Protective Equipment (PPE), including gloves, safety goggles, and

a lab coat.

Place both the source container and the receiving vessel inside the fume hood.

To prevent the buildup of static electricity, which can ignite flammable vapors, ground and

bond the source container and the receiving equipment.[2][4]

Use only non-sparking tools for opening and closing containers.[2][4]

Slowly and carefully pour the required amount of DHP into the receiving vessel. Avoid

splashing.

Securely close both containers immediately after the transfer.

Wipe up any minor drips with an absorbent, non-combustible material and dispose of it as

hazardous waste.

Wash hands thoroughly after handling.[4]

Protocol 2: Handling a Small Spill of 3,4-Dihydro-2H-pyran

Objective: To safely clean up a small spill of DHP (less than 100 mL) in a laboratory setting.

Materials:

Spill kit containing inert absorbent material (e.g., vermiculite, sand, or earth)[1]

Non-sparking tools (e.g., plastic scoop)[1]

Sealable container for hazardous waste

Appropriate PPE (respirator with organic vapor cartridges, chemical-resistant gloves, safety

goggles, lab coat)
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Procedure:

Alert personnel in the immediate area of the spill.

If it is safe to do so, eliminate all sources of ignition (e.g., turn off hot plates, unplug electrical

equipment).[1][2]

Increase ventilation in the area, if possible, without spreading the vapors to other labs.

Wearing appropriate PPE, contain the spill by surrounding it with an inert absorbent material.

Cover the spill with the absorbent material.[1]

Using non-sparking tools, carefully scoop the absorbed material into a labeled, sealable

container for hazardous waste.[1]

Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

Place all contaminated materials, including gloves and cleaning supplies, into the hazardous

waste container.

Arrange for the disposal of the hazardous waste according to your institution's guidelines.

Visual Workflow
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Caption: Workflow for handling a small chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b033191?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/54186.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-3-4dihydro2hpyran-CASNO-110-87-03341-EN.aspx
https://www.echemi.com/sds/3-4-dihydro-2h-pyran-pd1809111002.html
https://www.chemos.de/import/data/msds/GB_en/110-87-2-A0000004-GB-en.pdf
https://cameochemicals.noaa.gov/chemical/567
https://www.benchchem.com/product/b033191#handling-and-safety-precautions-for-3-4-dihydro-2h-pyran
https://www.benchchem.com/product/b033191#handling-and-safety-precautions-for-3-4-dihydro-2h-pyran
https://www.benchchem.com/product/b033191#handling-and-safety-precautions-for-3-4-dihydro-2h-pyran
https://www.benchchem.com/product/b033191#handling-and-safety-precautions-for-3-4-dihydro-2h-pyran
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033191?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

